Cas no 1131594-44-9 (Methyl 3-bromo-4-(piperidin-1-yl)benzoate)

• Product Name: Methyl 3-bromo-4-(piperidin-1-yl)benzoate
• CAS No: 1131594-44-9
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 1030449
• PubChem ID: 45072136
• Update Time: 2025-07-17

Methyl 3-bromo-4-(piperidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(piperidin-1-yl)benzoate
• methyl 3-bromo-4-piperidin-1-ylbenzoate
• AKOS015852010
• Methyl3-bromo-4-(piperidin-1-yl)benzoate
• DTXSID80662403
• 1131594-44-9
• CS-0339327
• AS-50312
• O11906
• SCHEMBL195098
• DB-370800

• Inchi： 1S/C13H16BrNO2/c1-17-13(16)10-5-6-12(11(14)9-10)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： DLWDJRTZLPMNJY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1N1CCCCC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 395.5±32.0 °C at 760 mmHg
• Flash Point: 193.0±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-bromo-4-(piperidin-1-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-bromo-4-(piperidin-1-yl)benzoate

Methyl 3-bromo-4-(piperidin-1-yl)benzoate (CAS No. 1131594-44-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 3-bromo-4-(piperidin-1-yl)benzoate (CAS No. 1131594-44-9) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a brominated benzene ring substituted with a piperidine moiety and a methyl ester group, making it an attractive candidate for various pharmaceutical applications.

The molecular formula of Methyl 3-bromo-4-(piperidin-1-yl)benzoate is C₁₃H₁₆BrNO₂, and its molecular weight is approximately 286.27 g/mol. The presence of the bromine atom and the piperidine ring imparts specific chemical properties that are crucial for its reactivity and biological interactions. The bromine atom, in particular, can be readily substituted in various synthetic transformations, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, the synthesis of Methyl 3-bromo-4-(piperidin-1-yl)benzoate has been optimized to improve yield and purity. One common synthetic route involves the reaction of 3-bromo-4-nitrobenzoic acid with piperidine to form the corresponding amide, followed by reduction to the amine and subsequent esterification with methanol. This multi-step process ensures high purity and yield, making it suitable for large-scale production.

The biological activity of Methyl 3-bromo-4-(piperidin-1-yl)benzoate has been extensively studied in various contexts. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, Methyl 3-bromo-4-(piperidin-1-yl)benzoate has also shown potential as an antitumor agent. Studies have demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This makes it a valuable lead compound for the development of novel anticancer drugs.

In addition to its therapeutic potential, Methyl 3-bromo-4-(piperidin-1-yl)benzoate has been explored as a tool in chemical biology research. Its ability to selectively interact with specific protein targets allows researchers to probe the function of these proteins in cellular processes. For example, it has been used to study the role of certain kinases in signal transduction pathways, providing insights into disease mechanisms.

The safety profile of Methyl 3-bromo-4-(piperidin-1-yl)benzoate is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, Methyl 3-bromo-4-(piperidin-1-yl)benzoate (CAS No. 1131594-44-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.